Cas no 1805190-47-9 (2-Bromo-6-fluoro-4-hydroxybenzylamine)

• Product Name: 2-Bromo-6-fluoro-4-hydroxybenzylamine
• CAS No: 1805190-47-9
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4990041
• Update Time: 2025-06-09

2-Bromo-6-fluoro-4-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-hydroxybenzylamine

• Inchi： 1S/C7H7BrFNO/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2,11H,3,10H2
• InChI Key： VXAABXSROZWMNQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CN)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 2-Bromo-6-fluoro-4-hydroxybenzylamine

2-Bromo-6-fluoro-4-hydroxybenzylamine: A Comprehensive Overview

2-Bromo-6-fluoro-4-hydroxybenzylamine, with the CAS number 1805190-47-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a fluorine atom at the 6-position, and a hydroxyl group at the 4-position on the benzene ring, along with an aminoethyl side chain. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-Bromo-6-fluoro-4-hydroxybenzylamine involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, which are critical for its use in research and development. The compound's structure allows for versatile reactivity, making it amenable to further functionalization to explore its potential in drug discovery.

One of the most promising applications of 2-Bromo-6-fluoro-4-hydroxybenzylamine lies in its potential as a lead compound for developing novel therapeutic agents. Studies have shown that this compound exhibits significant bioactivity against various targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. For instance, recent research has highlighted its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management.

In addition to its pharmacological applications, 2-Bromo-6-fluoro-4-hydroxybenzylamine has also been explored for its role in chemical biology. Its unique substitution pattern makes it an ideal candidate for studying ligand-receptor interactions and understanding the principles of molecular recognition. Researchers have utilized this compound in X-ray crystallography studies to gain insights into how small molecules can bind to protein targets with high specificity.

The latest studies on 2-Bromo-6-fluoro-4-hydroxybenzylamine have also focused on its potential as a building block for constructing more complex molecules. By leveraging its reactive functional groups, chemists can introduce additional substituents or modify its structure to enhance bioavailability or improve pharmacokinetic profiles. This approach has opened new avenues for designing drugs with improved efficacy and reduced side effects.

In conclusion, 2-Bromo-6-fluoro-4-hydroxybenzylamine, with CAS number 1805190-47-9, represents a valuable compound with diverse applications in drug discovery and chemical biology. Its unique structure and reactivity make it a cornerstone for advancing our understanding of molecular interactions and developing innovative therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the field of medicinal chemistry.